N-Butyl-N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide

• CAS No.: 139478-06-1
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol
• IUPAC Name: N-butyl-N-(3-chloro-1,4-dioxonaphthalen-2-yl)acetamide
• InChI: InChI=1S/C16H16ClNO3/c1-3-4-9-18(10(2)19)14-13(17)15(20)11-7-5-6-8-12(11)16(14)21/h5-8H,3-4,9H2,1-2H3
• InChI Key: KIMKAIKOOJUFEP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1=C(C(=O)C2=CC=CC=C2C1=O)Cl)C(=O)C

Description

N-Butyl-N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide: is a chemical compound with the molecular formula CHClNO.

• It belongs to the class of imidazole-based 1,4-naphthoquinones.
• These compounds have gained interest due to their potential as drug candidates against multi-drug resistant (MDR) infections .

Preparation Methods

• The synthetic route involves the preparation of the precursor compound N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide (B-3).
• Industrial production methods may vary, but laboratory synthesis typically includes the reaction of appropriate starting materials under controlled conditions.

Chemical Reactions Analysis

N-Butyl-N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide: can undergo various reactions:

• Common reagents include oxidants (e.g., KMnO₄), reducing agents (e.g., NaBH₄), and nucleophiles (e.g., amines).
• Major products depend on reaction conditions and substituents.

Scientific Research Applications

Chemistry: Investigate its reactivity, stability, and potential as a building block for other compounds.

Biology: Explore its interactions with biological molecules (enzymes, receptors).

Medicine: Assess its antibacterial and antifungal properties.

Industry: Evaluate its use in materials science or as a precursor for drug development.

Mechanism of Action

• The compound’s effects likely involve interactions with specific molecular targets.
• Further research is needed to elucidate the precise mechanism.

Comparison with Similar Compounds

N-Butyl-N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)acetamide: can be compared with related compounds based on their structures, reactivity, and biological activities.

• Similar compounds may include other imidazole-based naphthoquinones or related derivatives.

Remember that this compound’s potential applications and mechanisms are still being explored, and ongoing research may reveal additional insights